The structure and reactions of heme A of cytochrome c oxidase

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000809

Abstract

The structure of heme A from bovine heart has been established through n.m.r. spectra and other properties except for an acid-labile substituent at C-1 of the 2-(trans,trans-farnesyl)ethyl group—a group which may participate in mitochondrial electron-transfer and phosphorylation processes.

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